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Compound of Interest

Compound Name: 3-(Trifluoromethoxy)benzonitrile

CAS No.: 52771-22-9

Cat. No.: B1295464

Get Quote

In the landscape of modern synthetic chemistry, particularly within pharmaceutical and

agrochemical development, the strategic incorporation of fluorine-containing functional groups

is a cornerstone of molecular design. Among the most impactful of these is the trifluoromethoxy

(-OCF₃) group. This guide focuses on 3-(Trifluoromethoxy)benzonitrile, a key aromatic

intermediate that leverages the unique properties of the -OCF₃ group to unlock significant

advantages in drug discovery and materials science.

The trifluoromethoxy group is prized for its high electronegativity, metabolic stability, and

lipophilicity, which can dramatically improve the pharmacokinetic and pharmacodynamic

profiles of bioactive molecules.[1][2] When appended to a benzonitrile scaffold, it creates a

versatile building block, offering multiple reaction sites for constructing complex molecular

architectures. This guide, intended for researchers, chemists, and drug development

professionals, provides a comprehensive overview of the structure, properties, synthesis, and

application of 3-(Trifluoromethoxy)benzonitrile, underscoring its importance as a high-value

synthetic intermediate.
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Correctly identifying a chemical entity is the foundation of all scientific inquiry. The

nomenclature and structural features of 3-(Trifluoromethoxy)benzonitrile define its reactivity

and utility.

The compound is systematically named 3-(trifluoromethoxy)benzonitrile according to IUPAC

nomenclature.[3] It consists of a central benzene ring substituted at position 1 with a nitrile

group (-C≡N) and at position 3 with a trifluoromethoxy group (-OCF₃).

Key Identifiers:

IUPAC Name: 3-(trifluoromethoxy)benzonitrile

CAS Number: 52771-22-9[3][4]

Molecular Formula: C₈H₄F₃NO[3]

Molecular Weight: 187.12 g/mol [3]

SMILES: C1=CC(=CC(=C1)OC(F)(F)F)C#N[3]

The structure combines the electron-withdrawing nature of both the nitrile and trifluoromethoxy

groups, which influences the reactivity of the aromatic ring, primarily directing electrophilic

substitution to the positions ortho and para to the -OCF₃ group and meta to the -CN group.
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Starting Material:
3-(Trifluoromethoxy)bromobenzene

Inert Atmosphere Reaction
(N₂ or Ar)

Heat (80-120 °C)

Cyanide Source:
Zn(CN)₂ or KCN

Palladium Catalyst:
Pd(PPh₃)₄ or Pd₂(dba)₃

+ Ligand (e.g., dppf)

Anhydrous Solvent:
DMF or NMP

Aqueous Workup
& Extraction

Cooling

Purification:
Column Chromatography

or Distillation

Crude Product

Final Product:
3-(Trifluoromethoxy)benzonitrile

Purity >98%

Chemical Transformations Improved Properties

3-(Trifluoromethoxy)benzonitrile
(Core Scaffold)

Nitrile Hydrolysis
(-CN → -COOH)

Nitrile Reduction
(-CN → -CH₂NH₂)

Cycloaddition
(-CN → Tetrazole)

Aromatic Substitution
(Add R groups) Metabolic Stability ↑ Lipophilicity ↑ Permeability ↑ Target Binding Affinity ↔

Diverse Drug Candidates
(e.g., Kinase Inhibitors, CNS Agents)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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